Cas no 96427-06-4 (2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester)

2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester structure
96427-06-4 structure
Product name:2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
CAS No:96427-06-4
MF:C19H30O3
MW:306.439706325531
CID:751441
PubChem ID:71331458

2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
    • dodecyl 3-(furan-2-yl)prop-2-enoate
    • DTXSID90760040
    • 96427-06-4
    • Inchi: InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-19(20)15-14-18-13-12-17-21-18/h12-15,17H,2-11,16H2,1H3
    • InChI Key: XAGNIQZFZQFXTE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOC(=O)C=CC1=CC=CO1

Computed Properties

  • Exact Mass: 306.21949481g/mol
  • Monoisotopic Mass: 306.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 39.4Ų
  • XLogP3: 6.9

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue